Cas no 2034509-97-0 (1-[(4-fluorophenyl)methyl]-3-[3-(3-methyl-1,2-oxazol-5-yl)propyl]urea)

• Product name: 1-[(4-fluorophenyl)methyl]-3-[3-(3-methyl-1,2-oxazol-5-yl)propyl]urea
• CAS No: 2034509-97-0
• MF: C₁₅H₁₈FN₃O₂
• MW: 291.32072687149
• CID: 5771584
• PubChem ID: 121016632

1-[(4-fluorophenyl)methyl]-3-[3-(3-methyl-1,2-oxazol-5-yl)propyl]urea Chemical and Physical Properties

Names and Identifiers

• 2034509-97-0
• F6216-0324
• 1-(4-fluorobenzyl)-3-(3-(3-methylisoxazol-5-yl)propyl)urea
• AKOS026687294
• 1-[(4-fluorophenyl)methyl]-3-[3-(3-methyl-1,2-oxazol-5-yl)propyl]urea
• OQXDJUIFLUMEPS-UHFFFAOYSA-N
• Urea, N-[(4-fluorophenyl)methyl]-N'-[3-(3-methyl-5-isoxazolyl)propyl]-

• Inchi： 1S/C15H18FN3O2/c1-11-9-14(21-19-11)3-2-8-17-15(20)18-10-12-4-6-13(16)7-5-12/h4-7,9H,2-3,8,10H2,1H3,(H2,17,18,20)
• InChI Key： OQXDJUIFLUMEPS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(NCCCC1=CC(C)=NO1)=O

Computed Properties

• Exact Mass: 291.13830499g/mol
• Monoisotopic Mass: 291.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų
• XLogP3: 2.2

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 528.3±50.0 °C(Predicted)
• pka: 13.76±0.46(Predicted)

Additional information on 1-[(4-fluorophenyl)methyl]-3-[3-(3-methyl-1,2-oxazol-5-yl)propyl]urea

Comprehensive Overview of 1-[(4-fluorophenyl)methyl]-3-[3-(3-methyl-1,2-oxazol-5-yl)propyl]urea (CAS No. 2034509-97-0)

In the realm of organic chemistry and pharmaceutical research, 1-[(4-fluorophenyl)methyl]-3-[3-(3-methyl-1,2-oxazol-5-yl)propyl]urea (CAS No. 2034509-97-0) has emerged as a compound of significant interest. This urea derivative, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The compound's molecular architecture, which includes a 4-fluorophenyl group and a 3-methyl-1,2-oxazol-5-yl moiety, positions it as a promising candidate for further investigation in medicinal chemistry.

The growing interest in urea-based compounds like 1-[(4-fluorophenyl)methyl]-3-[3-(3-methyl-1,2-oxazol-5-yl)propyl]urea is driven by their versatility in interacting with biological targets. Researchers are particularly intrigued by the compound's potential to modulate enzyme activity or receptor binding, making it a subject of study in the context of drug design and therapeutic development. Its fluorinated aromatic ring and oxazole heterocycle contribute to its unique physicochemical properties, which are critical for bioavailability and target engagement.

One of the key trends in modern pharmaceutical research is the exploration of small-molecule inhibitors and modulators for treating complex diseases. 1-[(4-fluorophenyl)methyl]-3-[3-(3-methyl-1,2-oxazol-5-yl)propyl]urea aligns with this trend, as its structure suggests potential utility in addressing unmet medical needs. For instance, the fluorophenyl group is often associated with enhanced metabolic stability, while the oxazole ring can impart selectivity in target binding. These attributes make the compound a valuable scaffold for further optimization.

From a synthetic chemistry perspective, the preparation of 1-[(4-fluorophenyl)methyl]-3-[3-(3-methyl-1,2-oxazol-5-yl)propyl]urea involves multi-step organic transformations. The incorporation of the 3-methyl-1,2-oxazol-5-yl moiety typically requires careful handling of reactive intermediates, while the urea linkage is formed through condensation reactions. Researchers have explored various synthetic routes to improve yield and purity, reflecting the compound's importance in academic and industrial settings.

The compound's potential applications extend beyond traditional small-molecule therapeutics. With the rise of precision medicine and personalized therapies, 1-[(4-fluorophenyl)methyl]-3-[3-(3-methyl-1,2-oxazol-5-yl)propyl]urea could play a role in developing targeted treatments. Its structural features may enable interactions with specific protein domains or nucleic acids, opening avenues for innovative drug candidates. Additionally, the compound's compatibility with high-throughput screening assays makes it a practical tool for identifying novel bioactive molecules.

In the context of chemical biology, 1-[(4-fluorophenyl)methyl]-3-[3-(3-methyl-1,2-oxazol-5-yl)propyl]urea serves as a valuable probe for understanding molecular interactions. Its fluorine atom can be leveraged in NMR studies, while the oxazole ring may participate in hydrogen bonding or π-stacking interactions. These properties are essential for elucidating mechanisms of action and optimizing lead compounds in drug discovery pipelines.

As the scientific community continues to explore new chemical entities, 1-[(4-fluorophenyl)methyl]-3-[3-(3-methyl-1,2-oxazol-5-yl)propyl]urea stands out as a compound with untapped potential. Its combination of aromatic fluorination and heterocyclic diversity offers a rich platform for innovation. Future research may focus on derivatization strategies to enhance its pharmacological profile or expand its applicability in biomedical research.

In summary, 1-[(4-fluorophenyl)methyl]-3-[3-(3-methyl-1,2-oxazol-5-yl)propyl]urea (CAS No. 2034509-97-0) represents a compelling example of modern medicinal chemistry. Its structural complexity and functional group arrangement underscore its relevance in drug discovery, chemical biology, and therapeutic development. As researchers delve deeper into its properties and applications, this compound is poised to contribute meaningfully to advancements in science and medicine.